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Introduction

The NanoBRET™ (Bioluminescence Resonance Energy Transfer) assay is a powerful, live-cell
method for studying protein-protein interactions (PPIs) in real-time. A critical application of this
technology is the quantitative analysis of ternary complex formation, which is essential for the
development of novel therapeutics like PROTACs (Proteolysis Targeting Chimeras) and
molecular glues. These molecules function by inducing proximity between a target protein and
an E3 ubiquitin ligase, leading to the target's degradation. This document provides a detailed
protocol for utilizing the NanoBRET™ assay to measure the formation and stability of such
ternary complexes.

The principle of the NanoBRET™ assay relies on energy transfer between a NanoLuc®
luciferase-tagged protein (the donor) and a HaloTag®-tagged protein labeled with a fluorescent
ligand (the acceptor). When a small molecule, such as a PROTAC, brings the donor and
acceptor proteins into close proximity (<10 nm), energy is transferred from the NanoLuc®
substrate to the HaloTag® ligand. This results in a detectable BRET signal that is directly
proportional to the extent of ternary complex formation.[1][2]

Key Concepts and Terminology
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 PROTAC (Proteolysis Targeting Chimera): A heterobifunctional molecule that recruits an E3
ubiquitin ligase to a target protein, leading to the target's ubiquitination and subsequent
degradation by the proteasome.[3]

e Molecular Glue: A small molecule that induces an interaction between two proteins that
would not normally interact.

o Ternary Complex: The complex formed by the target protein, the degrader molecule (e.qg.,
PROTAC), and the E3 ligase.[4][5]

o NanoLuc® Luciferase (Nluc): A small, bright luciferase that serves as the BRET donor.

o HaloTag®: A protein tag that covalently binds to a specific fluorescent ligand, which acts as
the BRET acceptor.[6]

o BRET Ratio: The ratio of the light emission from the acceptor to the light emission from the
donor. This ratio is the primary readout of the assay and is proportional to the degree of
protein-protein interaction.

o EC50: The half-maximal effective concentration; the concentration of a compound at which it
induces 50% of the maximum BRET signal, indicating the potency of ternary complex
formation.

o« mBU (milliIBRET units): A unit used to express the BRET ratio, calculated as (Acceptor
Emission / Donor Emission) * 1000.

Signaling Pathway: PROTAC-Mediated Protein
Degradation

PROTACSs are designed to hijack the ubiquitin-proteasome system to induce the degradation of
a specific target protein. This process is initiated by the formation of a ternary complex between
the target protein, the PROTAC, and an E3 ubiquitin ligase. The E3 ligase then facilitates the
transfer of ubiquitin molecules to the target protein. The polyubiquitinated target protein is
subsequently recognized and degraded by the proteasome. The NanoBRET™ assay for
ternary complex formation directly measures the initial, critical step in this pathway.
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Experimental Workflow

(

1. Co-transfect cells with
anoLuc-Target and HaloTag-E3 Ligase plasmid

)

2. Incubate for 24-48 hours
for protein expression
3. Plate cells into a
white, 96-well assay plate
4. Treat cells with PROTAC
or compound of interest
5. Incubate for desired time
(e.g., 2-4 hours)

)

6. Add NanoBRET™ Nano-Glo® Substrate
and HaloTag® 618 Ligand

7. Incubate in the dark
at room temperature

)

8. Measure Donor (460nm) and
Acceptor (618nm) luminescence

}

9. Calculate NanoBRET™ Ratio
and determine EC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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